Cas no 622-76-4 (1-Phenyl-1-butyne)

• Product Name: 1-Phenyl-1-butyne
• CAS No: 622-76-4
• MF: C₁₀H₁₀
• MW: 130.186402797699
• MDL: MFCD00039945
• CID: 82780
• PubChem ID: 24860996
• Update Time: 2025-04-18

1-Phenyl-1-butyne Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1-butyne
• Phenylbutyne
• Ethyl phenyl acetylene
• but-1-ynylbenzene
• Polystyrene
• 1-Ethyl-2-phenylacetylene
• 1-Butyn-1-ylbenzene
• 1-Butynylbenzene
• Benzene, 1-butynyl-
• 1-Phenyl-1-butyne--d5
• Ethylphenylacetylene
• D91952
• InChI=1/C10H10/c1-2-3-7-10-8-5-4-6-9-10/h4-6,8-9H,2H2,1H
• EINECS 210-752-3
• MFCD00039945
• 1-(But-1-ynyl)benzene
• NS00042794
• BS-51247
• J-802041
• 622-76-4
• but-1-ynyl-benzene
• FT-0608218
• 1-Phenyl-1-butyne, 99%
• P0357
• SY049474
• DTXSID30211243
• Phenylethylacetylene
• AKOS015888298
• CS-0204226
• 1-Butyne, 1-phenyl-
• 83585-27-7
• DB-054115
• but-1-yn-1-ylbenzene
• DTXCID30133734

• MDL： MFCD00039945
• Inchi： 1S/C10H10/c1-2-3-7-10-8-5-4-6-9-10/h4-6,8-9H,2H2,1H3
• InChI Key： FFFMSANAQQVUJA-UHFFFAOYSA-N
• SMILES： C1(C#CCC)C=CC=CC=1
• BRN： 1903397

Computed Properties

• Exact Mass: 130.07800
• Monoisotopic Mass: 130.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1

Experimental Properties

• Color/Form: Grayish yellow liquid.
• Density: 0.916 g/mL at 25 °C(lit.)
• Boiling Point: 202°C
• Flash Point: Fahrenheit: 156.2 ° f
  Celsius: 69 ° c
  
• Refractive Index: n20/D 1.551(lit.)
• Solubility: Almost insoluble (0.07 g/l) (25 º C),
• PSA: 0.00000
• LogP: 2.44810
• Solubility: Insoluble in water

1-Phenyl-1-butyne Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons